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Introduction

SBI-115 is a potent and selective antagonist of the G protein-coupled bile acid receptor 1

(GPBAR1), also known as TGR5.[1][2] By inhibiting TGR5, SBI-115 modulates critical signaling

pathways involved in metabolism, inflammation, and cell proliferation.[3][4][5] Its ability to

decrease intracellular cyclic adenosine monophosphate (cAMP) levels makes it a valuable tool

for studying TGR5-mediated biological processes and a potential therapeutic agent for

conditions such as polycystic liver disease and certain cancers.[6][7][8] These application notes

provide detailed protocols for the storage, handling, and use of SBI-115 in long-term

experimental settings.
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Property Value Reference

Molecular Formula C₁₄H₁₃ClN₂O₄S [1]

Molecular Weight 340.78 g/mol [1][4][9]

CAS Number 882366-16-7 [1]

Appearance White to beige powder [4]

Purity ≥98% (HPLC) [1][4]

Storage and Stability of SBI-115
Proper storage of SBI-115 is crucial for maintaining its integrity and ensuring reproducible

experimental results over time. Recommendations for storage of both the solid compound and

stock solutions vary slightly among suppliers. The following tables summarize the available

data to guide long-term storage.

Table 1: Storage and Stability of Solid SBI-115

Storage Temperature Recommended Duration Supplier/Reference

-20°C ≥ 4 years [1][3]

-20°C 3 years [2][10]

Table 2: Storage and Stability of SBI-115 Stock Solutions

| Solvent | Storage Temperature | Recommended Duration | Supplier/Reference | |---|---|---| |

DMSO | -80°C | 1 year |[2][10] | | DMSO | -80°C | 6 months |[11] | | DMSO | -20°C | 1 month |

[10][11] | | DMSO | 0 - 4°C | Days to weeks (short-term) |[3] |

Key Recommendations for Long-Term Storage:

Solid Form: For long-term storage, SBI-115 powder should be stored at -20°C in a dry, dark

environment.[1][3] Under these conditions, it is stable for at least three to four years.[1][2][3]

[10]
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Stock Solutions:

For experiments spanning several months to a year, it is recommended to prepare stock

solutions in anhydrous DMSO, aliquot them into single-use volumes to avoid repeated

freeze-thaw cycles, and store them at -80°C.[2][10]

For experiments lasting up to a month, storage at -20°C is acceptable.[10][11]

It is crucial to use fresh, anhydrous DMSO for preparing stock solutions, as moisture can

reduce the solubility of SBI-115.[10]

Working Solutions: It is highly recommended to prepare fresh working solutions for each

experiment from the frozen stock to ensure consistent potency.[11] If precipitation occurs

upon thawing or during preparation, gentle warming and/or sonication can be used to aid

dissolution.[11]

Signaling Pathway of SBI-115 Action
SBI-115 acts as an antagonist to the TGR5 receptor. In its active state, TGR5 couples to a Gαs

protein, which activates adenylyl cyclase to produce cAMP. The subsequent increase in cAMP

levels activates downstream effectors such as Protein Kinase A (PKA) and Exchange protein

directly activated by cAMP (EPAC).[6][11] SBI-115 blocks the initial activation of TGR5, thereby

inhibiting this entire cascade.
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Caption: SBI-115 inhibits the TGR5 signaling pathway.
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Experimental Protocols
The following are detailed protocols for using SBI-115 in long-term in vitro and in vivo

experiments.

Long-Term In Vitro Cell Culture Protocol
This protocol is designed for experiments lasting several days to weeks, such as studies on cell

proliferation, differentiation, or chronic disease models.

Materials:

SBI-115 powder

Anhydrous DMSO

Sterile, light-blocking microcentrifuge tubes

Cell line of interest

Complete cell culture medium

Sterile PBS

Cell culture plates (e.g., 96-well, 24-well, or 6-well plates)

Standard cell culture equipment (incubator, biosafety cabinet, etc.)

Procedure:

Preparation of SBI-115 Stock Solution (e.g., 10 mM):

In a sterile environment, weigh out the required amount of SBI-115 powder.

Dissolve in anhydrous DMSO to a final concentration of 10 mM. For example, dissolve

3.41 mg of SBI-115 in 1 mL of anhydrous DMSO.

Vortex or sonicate briefly if needed to ensure complete dissolution.
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Aliquot the stock solution into single-use, light-blocking microcentrifuge tubes.

Store aliquots at -80°C for long-term use (up to 1 year).[2][10]

Cell Seeding:

Culture cells to the desired confluency according to standard protocols.

Trypsinize and count the cells.

Seed the cells into the appropriate culture plates at a density that allows for long-term

growth without overconfluency. This will depend on the proliferation rate of the cell line.

SBI-115 Treatment:

Allow cells to adhere and recover for 24 hours after seeding.

On the day of treatment, thaw a single aliquot of the SBI-115 stock solution.

Prepare a series of working solutions by diluting the stock solution in complete culture

medium to the desired final concentrations (e.g., 1 µM, 5 µM, 10 µM).[12] Prepare enough

for the entire duration of the experiment or for each media change.

Remove the old medium from the cells and replace it with the medium containing the

appropriate concentration of SBI-115 or vehicle control (e.g., 0.1% DMSO).

For long-term treatment: Replace the medium with freshly prepared SBI-115-containing

medium every 2-3 days, or as required by the cell line's metabolic activity.

Monitoring and Analysis:

Monitor cell morphology and viability regularly throughout the experiment.

At predetermined time points, harvest the cells for downstream analysis (e.g., cell

proliferation assays, Western blotting, qPCR, etc.).
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Caption: Workflow for long-term in vitro experiments with SBI-115.

Long-Term In Vivo Study Protocol
This protocol provides a general framework for administering SBI-115 in long-term animal

studies. The specific dosage, formulation, and administration route may need to be optimized

based on the animal model and experimental goals.

Materials:

SBI-115 powder
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Vehicle solution (e.g., 10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline; or Corn Oil)

[11]

Sterile vials and syringes

Animal model of interest

Procedure:

Formulation Preparation:

Suspension in Corn Oil: For oral administration, SBI-115 can be suspended in corn oil. A

solubility of up to 5 mg/mL can be achieved, though it may require sonication to form a

uniform suspension.[11]

Clear Solution: For a clear solution suitable for injection, a vehicle of 10% DMSO, 40%

PEG300, 5% Tween-80, and 45% Saline can be used.[11] The solubility in this vehicle is

at least 2.5 mg/mL.[11]

Preparation Steps:

1. Weigh the required amount of SBI-115.

2. If using the multi-component vehicle, add each solvent sequentially, ensuring the

solution is clear before adding the next component.[10]

3. Use sonication or gentle heating if necessary to aid dissolution.[11]

It is recommended to prepare the formulation fresh daily for optimal results.[10]

Animal Dosing:

Administer the SBI-115 formulation to the animals via the chosen route (e.g., oral gavage,

intraperitoneal injection).

A typical in vivo dose reported is 80 mg/kg.[1] However, the optimal dose should be

determined through dose-response studies for the specific model.
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A control group receiving the vehicle only must be included.

Monitoring:

Monitor the animals daily for any signs of toxicity or adverse effects.

Record body weight and other relevant physiological parameters regularly.

Sample Collection and Analysis:

At the end of the study, collect tissues and/or blood for downstream analysis (e.g.,

histology, biomarker analysis, gene expression studies).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.researchgate.net/figure/Simplified-overview-of-the-TGR5-signaling-pathway-leading-to-downstream-signaling-via_fig3_49671888
https://www.targetmol.com/compound/sbi-115
https://www.caymanchem.com/product/39168/sbi-115
https://www.selleckchem.com/products/sbi-115.html
https://www.medkoo.com/products/34076
https://pmc.ncbi.nlm.nih.gov/articles/PMC5183627/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5605412/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5605412/
https://en.wikipedia.org/wiki/SBI-115
https://www.researchgate.net/figure/TGR5-mediated-cell-signaling-pathways-in-different-liver-cell-types-TGR5-activation_fig1_343930396
https://www.mdpi.com/2227-9059/13/10/2405
https://www.researchgate.net/figure/Schematic-representation-of-canonical-signaling-pathways-downstream-of-TGR5-activation_fig1_393543544
https://pmc.ncbi.nlm.nih.gov/articles/PMC9188013/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9188013/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9188013/
https://www.benchchem.com/product/b1681503#sbi-115-storage-and-stability-for-long-term-experiments
https://www.benchchem.com/product/b1681503#sbi-115-storage-and-stability-for-long-term-experiments
https://www.benchchem.com/product/b1681503#sbi-115-storage-and-stability-for-long-term-experiments
https://www.benchchem.com/product/b1681503#sbi-115-storage-and-stability-for-long-term-experiments
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1681503?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681503?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681503?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

